N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)-4-oxo-4H-chromene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)-4-oxo-4H-chromene-2-carboxamide, also known as MMPIP, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Molecular Interactions and Antagonist Activity
Studies have detailed the molecular interactions of compounds structurally similar to "N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)-4-oxo-4H-chromene-2-carboxamide" with specific receptors. For instance, research on biarylpyrazole derivatives has shown their potential as antagonists to the cannabinoid CB1 receptor, offering insights into the design of receptor-specific drugs (Shim et al., 2002). Such compounds have been utilized in developing unified pharmacophore models for cannabinoid receptor ligands, contributing to our understanding of receptor-ligand interactions and the structural basis for antagonist activity.
Synthesis of Heterocyclic Compounds
Research has also focused on the synthesis of heterocyclic compounds using components structurally related to "this compound." For example, piperidine-promoted three-component condensation processes have been employed to synthesize chromene heterocycles, demonstrating the compound's versatility in synthetic organic chemistry (Kangani et al., 2017). These methodologies offer significant advantages, including high yields, short reaction times, and the avoidance of complex purification processes, highlighting the compound's utility in the synthesis of biologically active molecules.
Anticancer and Antimicrobial Applications
Further studies have explored the potential therapeutic applications of compounds derived from "this compound," particularly in the context of anticancer and antimicrobial activities. For instance, novel substituted 2-oxo-2H-chromenylpyrazolecarboxylates have been synthesized and evaluated for their anticancer activity against various human cancer cell lines, indicating the potential of such compounds in cancer therapy (Kumar et al., 2013). Additionally, some derivatives have been screened for antimicrobial activities, revealing their potential as new agents in combating microbial infections (El-Emary et al., 2005).
properties
IUPAC Name |
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-4-oxochromene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O3/c1-12-10-18(22-21-12)23-8-6-13(7-9-23)20-19(25)17-11-15(24)14-4-2-3-5-16(14)26-17/h2-5,10-11,13H,6-9H2,1H3,(H,20,25)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHHDYILLFQQIJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1)N2CCC(CC2)NC(=O)C3=CC(=O)C4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.